Cas no 719286-35-8 (4(5H)-Thiazolone, 5-(1,3-benzodioxol-5-ylmethylene)-2-(methylthio)-)

• Product Name: 4(5H)-Thiazolone, 5-(1,3-benzodioxol-5-ylmethylene)-2-(methylthio)-
• CAS No: 719286-35-8
• MF: C₁₂H₉NO₃S₂
• MW: 279.334760427475
• MDL: MFCD02169460
• CID: 4156841
• PubChem ID: 5391246
• Update Time: 2025-10-29

4(5H)-Thiazolone, 5-(1,3-benzodioxol-5-ylmethylene)-2-(methylthio)- Chemical and Physical Properties

Names and Identifiers

• 4(5H)-Thiazolone, 5-(1,3-benzodioxol-5-ylmethylene)-2-(methylthio)-
• 5-[(E)-1,3-BENZODIOXOL-5-YLMETHYLIDENE]-2-(METHYLSULFANYL)-1,3-THIAZOL-4(5H)-ONE
• (5E)-5-[(2H-1,3-benzodioxol-5-yl)methylidene]-2-(methylsulfanyl)-4,5-dihydro-1,3-thiazol-4-one
• MFCD02169460
• (5E)-5-(1,3-benzodioxol-5-ylmethylidene)-2-methylsulfanyl-1,3-thiazol-4-one
• 2W-0246
• AKOS005086849
• 719286-35-8

• MDL： MFCD02169460
• Inchi： 1S/C12H9NO3S2/c1-17-12-13-11(14)10(18-12)5-7-2-3-8-9(4-7)16-6-15-8/h2-5H,6H2,1H3/b10-5+
• InChI Key： XOBQIOWTTBOWOA-BJMVGYQFSA-N
• SMILES： S1C(=NC(/C/1=C\C1C=CC2=C(C=1)OCO2)=O)SC

Computed Properties

• Exact Mass: 279.00238550Da
• Monoisotopic Mass: 279.00238550Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 422
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 98.5Ų